Cas no 1421922-95-3 (5-Acetylisoindolin-1-one)

• Product Name: 5-Acetylisoindolin-1-one
• CAS No: 1421922-95-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1089113
• PubChem ID: 71721392
• Update Time: 2025-11-06

5-Acetylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Acetylisoindolin-1-one
• 5-acetyl-2,3-dihydroisoindol-1-one
• 5-acetyl-2,3-dihydro-1H-isoindol-1-one
• 1421922-95-3
• DTXSID70856990
• SB64338
• DA-44989
• SCHEMBL14683952

• Inchi： 1S/C10H9NO2/c1-6(12)7-2-3-9-8(4-7)5-11-10(9)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： HZYYOSSJNNELLX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(C)=O)=CC=2CN1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-Acetylisoindolin-1-one

5-Acetylisoindolin-1-one (CAS No. 1421922-95-3): A Comprehensive Overview

5-Acetylisoindolin-1-one (CAS No. 1421922-95-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of 5-Acetylisoindolin-1-one consists of an isoindoline core with an acetyl group attached at the 5-position. This specific arrangement imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation. Recent studies have highlighted its role in modulating various biological pathways, particularly those involved in inflammation and cancer.

In the realm of medicinal chemistry, 5-Acetylisoindolin-1-one has been explored for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its ability to inhibit specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 5-Acetylisoindolin-1-one can effectively inhibit the activity of histone deacetylases (HDACs), which are known to play a crucial role in epigenetic regulation and cancer progression.

The anti-inflammatory properties of 5-Acetylisoindolin-1-one have also been extensively studied. In a study conducted by researchers at the University of California, it was found that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-Acetylisoindolin-1-one may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its direct biological effects, 5-Acetylisoindolin-1-one has also been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. Its reactive acetyl group and isoindoline core provide multiple points for functionalization, making it a valuable building block in organic synthesis. This versatility has led to its use in the synthesis of various bioactive compounds, including those with antiviral and antimicrobial properties.

In addition to its therapeutic applications, 5-Acetylisoindolin-1-one has been studied for its potential as a probe molecule in biochemical assays. Its unique structure allows it to interact with specific protein targets, making it useful for identifying and characterizing protein-protein interactions. This application is particularly relevant in drug discovery, where understanding these interactions is crucial for developing targeted therapies.

The synthesis of 5-Acetylisoindolin-1-one has been optimized through various methods, including microwave-assisted synthesis and catalytic approaches. These advancements have improved the yield and purity of the compound, making it more accessible for both academic research and industrial applications. The ease of synthesis and scalability are important factors that contribute to its growing popularity in the scientific community.

In conclusion, 5-Acetylisoindolin-1-one (CAS No. 1421922-95-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 5-Acetylisoindolin-1-one is poised to play a significant role in advancing our understanding and treatment of various diseases.